Cas no 1142198-85-3 ((4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one)

• Product Name: (4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one
• CAS No: 1142198-85-3
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD12027777
• CID: 4680967
• Update Time: 2023-08-15

(4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4E)-4-benzylidene-3-(chloromethyl)isoxazol-5(4H)-one
• (4E)-4-benzylidene-3-(chloromethyl)-1,2-oxazol-5(4H)-one
• STK505185
• BBL018030
• (4E)-3-(chloromethyl)-4-(phenylmethylidene)-1,2-oxazol-5-one
• (4E)-4-Benzylidene-3-(chloromethyl)isoxazol-5(4H)-one

• MDL： MFCD12027777
• Inchi： 1S/C11H8ClNO2/c12-7-10-9(11(14)15-13-10)6-8-4-2-1-3-5-8/h1-6H,7H2/b9-6+
• InChI Key： BTQCQXBKIFZOCS-RMKNXTFCSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines Isoxazolinones